Cas no 101303-89-3 (Benzenemethanamine,N-methyl-N-nitro-a-phenyl-)

Benzenemethanamine,N-methyl-N-nitro-a-phenyl- structure
101303-89-3 structure
Product Name:Benzenemethanamine,N-methyl-N-nitro-a-phenyl-
CAS No:101303-89-3
MF:C14H14N2O2
MW:242.273163318634
CID:198147
PubChem ID:180954
Update Time:2025-04-19

Benzenemethanamine,N-methyl-N-nitro-a-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine,N-methyl-N-nitro-a-phenyl-
    • N-benzhydryl-N-methylnitramide
    • DTXSID30143838
    • Benzenemethanamine, N-methyl-N-nitro-alpha-phenyl-
    • 101303-89-3
    • Inchi: 1S/C14H14N2O2/c1-15(16(17)18)14(12-8-4-2-5-9-12)13-10-6-3-7-11-13/h2-11,14H,1H3
    • InChI Key: NEDYEJMVZIDLFJ-UHFFFAOYSA-N
    • SMILES: [O-][N+](N(C)C(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 242.10562
  • Monoisotopic Mass: 242.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 49.1Ų

Experimental Properties

  • Density: 1.175
  • Boiling Point: 427.4°Cat760mmHg
  • Flash Point: 212.3°C
  • Refractive Index: 1.594
  • PSA: 46.38
  • LogP: 3.42270

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